7-fluoro-2-methyl-2H-indazole-4-carbaldehyde

• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol
• IUPAC Name: 7-fluoro-2-methylindazole-4-carbaldehyde
• InChI: InChI=1S/C9H7FN2O/c1-12-4-7-6(5-13)2-3-8(10)9(7)11-12/h2-5H,1H3
• InChI Key: JVTQANIPELEWKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=CC=C(C2=N1)F)C=O

Description

7-fluoro-2-methyl-2H-indazole-4-carbaldehyde is a useful research compound. Its molecular formula is C9H7FN2O and its molecular weight is 178.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of dimethyl sulfoxide (4.30 mL, 60.5 mmol) in dichloromethane (50 mL) was added oxalyl chloride (2.65 mL, 30.3 mmol) at −78° C., and the mixture was stirred for 30 min. To the reaction mixture was added a solution of (7-fluoro-2-methyl-2H-indazol-4-yl)methanol (1.82 g, 10.1 mmol) in dichloromethane (51 mL), and the mixture was stirred for 2 hr. To the reaction mixture was added triethylamine (12.8 mL, 91.0 mmol) at −78° C., and the mixture was stirred for 1 hr. The reaction mixture was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/hexane=1/3) to give the title compound (1.60 g, yield 89%).